Cas no 27939-30-6 ((2r)-2-hydroxy-1,2-dithiophen-2-ylethanone)

• Product Name: (2r)-2-hydroxy-1,2-dithiophen-2-ylethanone
• CAS No: 27939-30-6
• MF: C₁₀H₈O₂S₂
• MW: 224.299320220947
• CID: 1433047
• PubChem ID: 725360
• Update Time: 2025-04-20

(2r)-2-hydroxy-1,2-dithiophen-2-ylethanone Chemical and Physical Properties

Names and Identifiers

• (2r)-2-hydroxy-1,2-dithiophen-2-ylethanone
• (2r)-2-hydroxy-1,2-di(thiophen-2-yl)ethanone
• AC1LDU79
• AC1Q5G5Z
• CTK8E0223
• KST-1A3426
• AR-1A2706
• (2r)-2-hydroxy-1,2-di(thiophen-2-yl)ethanone; AC1LDU79; AC1Q5G5Z; CTK8E0223; KST-1A3426; AR-1A2706;
• (R)-2-Hydroxy-1,2-di(thiophen-2-yl)ethan-1-one
• (2R)-2-hydroxy-1,2-bis(thiophen-2-yl)ethan-1-one
• 1,2-di-2-thienyl-2-hydroxyethanone
• 27939-30-6

• Inchi： 1S/C10H8O2S2/c11-9(7-3-1-5-13-7)10(12)8-4-2-6-14-8/h1-6,9,11H/t9-/m0/s1
• InChI Key： OGWZIOZTPNLTCR-VIFPVBQESA-N
• SMILES： S1C=CC=C1[C@@H](C(C1=CC=CS1)=O)O

Computed Properties

• Exact Mass: 223.99664
• Monoisotopic Mass: 223.99657184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 93.8Ų

Experimental Properties

• PSA: 37.3
• LogP: 0.09710